Cas no 730964-48-4 (4-bromo-1-fluoro-2-(isocyanomethyl)benzene)

• Product Name: 4-bromo-1-fluoro-2-(isocyanomethyl)benzene
• CAS No: 730964-48-4
• MF: C₈H₅BrFN
• MW: 214.03440451622
• CID: 890550
• PubChem ID: 2756975
• Update Time: 2025-11-02

4-bromo-1-fluoro-2-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-FLUOROBENZYLISOCYANIDE
• 4-bromo-1-fluoro-2-(isocyanomethyl)benzene
• EN300-1913080
• AKOS015959031
• 730964-48-4

• Inchi： 1S/C8H5BrFN/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4H,5H2
• InChI Key： SVZMMSQYCQXLFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C[N+]#[C-])F

Computed Properties

• Exact Mass: 212.95900
• Monoisotopic Mass: 212.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.23820

Additional information on 4-bromo-1-fluoro-2-(isocyanomethyl)benzene

4-Bromo-1-fluoro-2-(isocyanomethyl)benzene (CAS No. 730964-48-4): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 4-bromo-1-fluoro-2-(isocyanomethyl)benzene (CAS No. 730964-48-4) has emerged as a valuable chemical intermediate for pharmaceutical and material science applications. This halogenated aromatic compound combines multiple reactive sites - a bromo substituent, fluoro group, and reactive isocyanomethyl functionality - making it particularly useful for cross-coupling reactions and polymer synthesis.

The growing interest in 4-bromo-1-fluoro-2-(isocyanomethyl)benzene derivatives reflects current trends in drug discovery and material innovation. Researchers frequently search for "isocyanomethyl benzene applications" or "bromo-fluoro benzene synthesis," indicating strong demand for this specialty chemical. Its molecular structure offers unique opportunities for creating biologically active compounds and advanced materials with tailored properties.

From a chemical properties perspective, this compound typically appears as a white to pale yellow crystalline solid with moderate solubility in common organic solvents. The presence of both electron-withdrawing groups (bromo and fluoro) and the reactive isocyanomethyl moiety creates interesting electronic effects that influence its reactivity patterns. These characteristics make it particularly valuable for constructing complex molecular architectures through selective transformations.

The synthetic applications of 4-bromo-1-fluoro-2-(isocyanomethyl)benzene are extensive. In pharmaceutical research, it serves as a key precursor for heterocyclic compounds with potential biological activity. The compound's versatility answers common search queries like "how to modify isocyanomethyl benzene" or "bromo-fluoro benzene reactions," as it participates in various transformations including nucleophilic substitutions, metal-catalyzed couplings, and cyclization reactions.

Current market trends show increasing demand for fluorinated building blocks like 4-bromo-1-fluoro-2-(isocyanomethyl)benzene, driven by the pharmaceutical industry's need for metabolically stable compounds. The simultaneous presence of bromo and fluoro substituents allows for sequential functional group interconversions, making it valuable for creating structure-activity relationships in drug discovery programs. This addresses popular search terms such as "fluorinated benzene derivatives uses" and "multi-halogenated benzene applications."

From a safety and handling perspective, standard precautions for organic synthesis reagents apply when working with this compound. While not classified as hazardous under normal conditions, proper laboratory practices should be followed, including the use of appropriate personal protective equipment. Researchers often search for "isocyanomethyl benzene stability" and "handling halogenated aromatics," reflecting practical concerns in laboratory settings.

The future prospects for 4-bromo-1-fluoro-2-(isocyanomethyl)benzene appear promising, particularly in developing new synthetic methodologies and functional materials. Its unique combination of substituents positions it as a valuable tool for medicinal chemistry and materials science innovation. As evidenced by search trends like "emerging aromatic building blocks" and "multi-functional benzene derivatives," the scientific community continues to explore novel applications for this versatile compound.

In conclusion, 4-bromo-1-fluoro-2-(isocyanomethyl)benzene (CAS No. 730964-48-4) represents an important chemical intermediate with diverse applications in modern organic synthesis. Its structural features and reactivity profile make it particularly valuable for addressing current challenges in drug development and material design, explaining its growing prominence in both academic and industrial research settings.